2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95%

• IUPAC Name: 5-(3-methylsulfonylphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H10N2O3S/c1-17(15,16)10-4-2-3-8(5-10)9-6-12-11(14)13-7-9/h2-7H,1H3,(H,12,13,14)
• InChI Key: YOSMADGACXUWSC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CNC(=O)N=C2
• Molecular Formula: C11H10N2O3S
• DSSTOX Substance ID: DTXSID40686862
• Molecular Weight: 250.28 g/mol
• CAS RN: 1261987-16-9

Description

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95% (2H5MSPP) is an organic compound with a molecular formula of C10H10N2O3S. It is a white solid with a melting point of approximately 160°C. 2H5MSPP is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound. It is a versatile compound and has a wide range of applications in scientific research.

Mechanism of Action

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95% has various mechanisms of action depending on the application. In the synthesis of pyrimidine derivatives, it acts as a nucleophile and reacts with electrophiles, such as halides and other organic compounds. In the synthesis of fluorescent probes, it acts as a quencher and reacts with fluorophores to reduce their fluorescence. In the synthesis of organic compounds with antifungal, antibacterial, and antiviral activity, it acts as a catalyst and helps to speed up the reaction.
Biochemical and Physiological Effects
2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95% does not have any direct biochemical or physiological effects. However, it can be used in the synthesis of compounds that can have biochemical and physiological effects. For example, it can be used in the synthesis of compounds with antifungal, antibacterial, and antiviral activity.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95% has several advantages for lab experiments. It is a versatile compound and can be used in the synthesis of various compounds. It is also relatively stable and can be stored for long periods of time without degradation. Additionally, it is relatively inexpensive and can be easily obtained from chemical suppliers.
The main limitation of 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95% for lab experiments is that it is a hazardous compound and must be handled with care. It is highly flammable and can cause skin irritation and eye irritation. Additionally, it is toxic and should not be ingested or inhaled.

Future Directions

There are many potential future directions for 2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95%. It can be used in the synthesis of new pyrimidine derivatives with improved pharmacological activity. It can also be used in the synthesis of new fluorescent probes with improved sensitivity and selectivity. Additionally, it can be used in the synthesis of new organic compounds with improved antifungal, antibacterial, and antiviral activity. Finally, it can be used in the synthesis of new compounds with improved biochemical and physiological effects.

Synthesis Methods

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95% can be synthesized in two steps with a one-pot synthesis. The first step involves the reaction of 2-amino-5-methylsulfonylphenol with ethyl chloroformate in the presence of a base. The second step involves the reaction of the product from the first reaction with ethyl acetoacetate in the presence of a base.

Scientific Research Applications

2-Hydroxy-5-(3-methylsulfonylphenyl)pyrimidine, 95% has a wide range of applications in scientific research. It is used in the synthesis of pyrimidine derivatives, which are important intermediates in the synthesis of various drugs and pharmaceuticals. It is also used in the synthesis of fluorescent probes for the detection of various biomolecules, such as proteins and nucleic acids. Additionally, it is used in the synthesis of organic compounds with antifungal, antibacterial, and antiviral activity.